Cas no 2227812-02-2 ((2R)-4-amino-1-cyclohexylbutan-2-ol)

• Product Name: (2R)-4-amino-1-cyclohexylbutan-2-ol
• CAS No: 2227812-02-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6389850
• PubChem ID: 96951631
• Update Time: 2025-05-24

(2R)-4-amino-1-cyclohexylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-amino-1-cyclohexylbutan-2-ol
• 2227812-02-2
• EN300-1794130

• Inchi： 1S/C10H21NO/c11-7-6-10(12)8-9-4-2-1-3-5-9/h9-10,12H,1-8,11H2/t10-/m0/s1
• InChI Key： AALDUANGSOYWQB-JTQLQIEISA-N
• SMILES： O[C@@H](CCN)CC1CCCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-4-amino-1-cyclohexylbutan-2-ol

Comprehensive Overview of (2R)-4-amino-1-cyclohexylbutan-2-ol (CAS No. 2227812-02-2): Properties, Applications, and Research Insights

(2R)-4-amino-1-cyclohexylbutan-2-ol (CAS No. 2227812-02-2) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its cyclohexyl and amino alcohol functional groups, has garnered attention for its stereospecific properties and versatile applications. Researchers and industry professionals frequently search for terms like "chiral synthesis of (2R)-4-amino-1-cyclohexylbutan-2-ol" or "CAS 2227812-02-2 applications", reflecting its relevance in asymmetric synthesis and drug development.

The structural uniqueness of (2R)-4-amino-1-cyclohexylbutan-2-ol lies in its stereocenter at the C-2 position, which influences its biological activity and interaction with enzymes. Recent studies highlight its role as a building block for peptidomimetics and small-molecule inhibitors, addressing trending topics such as "targeted drug delivery" and "enzyme modulation". Its cyclohexyl moiety enhances lipid solubility, making it valuable for optimizing pharmacokinetic properties—a key focus in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2227812-02-2 is often explored via asymmetric hydrogenation or enzymatic resolution, methods frequently queried in academic databases. The compound’s amino alcohol functionality also enables its use in ligand design for catalysis, aligning with industry demands for green chemistry and sustainable synthesis. Notably, its stability under physiological conditions has spurred investigations into prodrug formulations, a hot topic in biopharmaceutical innovation.

Analytical characterization of (2R)-4-amino-1-cyclohexylbutan-2-ol typically involves HPLC chiral separation and NMR spectroscopy, techniques central to quality control in API manufacturing. Searches for "CAS 2227812-02-2 purity standards" or "spectral data of (2R)-4-amino-1-cyclohexylbutan-2-ol" underscore its importance in regulatory compliance. Furthermore, its potential in neurological research (e.g., GABA receptor modulation) ties into broader discussions on central nervous system therapeutics.

In material science, derivatives of CAS No. 2227812-02-2 have been studied for polymer modification, responding to trends in smart materials and biodegradable plastics. The compound’s hydrogen-bonding capacity also makes it a candidate for supramolecular chemistry applications, a niche yet growing field. As interest in personalized medicine and high-throughput screening rises, the demand for enantiopure compounds like this is expected to grow.

To summarize, (2R)-4-amino-1-cyclohexylbutan-2-ol (CAS No. 2227812-02-2) exemplifies the intersection of chiral chemistry and applied research. Its multifaceted utility—from pharmaceutical intermediates to catalysis—positions it as a compound of enduring scientific and industrial interest, resonating with contemporary searches for "innovative chemical entities" and "stereoselective synthesis solutions".